Cas no 2229075-57-2 (5-bromopyrimidine-2-carboximidamide)

• Product Name: 5-bromopyrimidine-2-carboximidamide
• CAS No: 2229075-57-2
• MF: C₅H₅BrN₄
• MW: 201.023998975754
• CID: 6267093
• PubChem ID: 146636461
• Update Time: 2025-10-16

5-bromopyrimidine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrimidine-2-carboximidamide
• SCHEMBL24144398
• EN300-1925992
• 2229075-57-2

• Inchi： 1S/C5H5BrN4/c6-3-1-9-5(4(7)8)10-2-3/h1-2H,(H3,7,8)
• InChI Key： XFGLKIHJWJZSTP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(=N)N)=NC=1

Computed Properties

• Exact Mass: 199.96976g/mol
• Monoisotopic Mass: 199.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-bromopyrimidine-2-carboximidamide

5-Bromopyrimidine-2-Carboximidamide (CAS No. 2229075-57-2): A Comprehensive Overview

5-Bromopyrimidine-2-carboximidamide (CAS No. 2229075-57-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This molecule, characterized by its bromine-substituted pyrimidine core and carboximidamide functional group, has been the subject of numerous studies aimed at elucidating its role in various biological processes and its potential therapeutic applications.

The chemical structure of 5-bromopyrimidine-2-carboximidamide consists of a pyrimidine ring with a bromine atom at the 5-position and a carboximidamide group at the 2-position. The bromine substitution imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The carboximidamide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

Recent research has highlighted the potential of 5-bromopyrimidine-2-carboximidamide in various therapeutic areas. One notable area of interest is its activity as an inhibitor of specific enzymes involved in cancer progression. Studies have shown that this compound can selectively inhibit the activity of certain kinases, which are key enzymes in signaling pathways that regulate cell growth and division. By modulating these pathways, 5-bromopyrimidine-2-carboximidamide may offer a promising approach for the development of novel anticancer agents.

In addition to its anticancer potential, 5-bromopyrimidine-2-carboximidamide has also been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits potent activity against a range of bacterial strains, including those resistant to conventional antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways, making it a valuable candidate for the development of new antimicrobial therapies.

The pharmacokinetic properties of 5-bromopyrimidine-2-carboximidamide have also been studied extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and stability in physiological conditions make it an attractive candidate for further clinical development.

To further understand the biological activities and mechanisms of action of 5-bromopyrimidine-2-carboximidamide, several in vitro and in vivo studies have been conducted. These studies have utilized a variety of cellular models and animal models to evaluate the compound's efficacy and safety. Results from these studies have consistently shown that 5-bromopyrimidine-2-carboximidamide exhibits potent biological activity with minimal toxicity, supporting its potential as a lead compound for drug development.

In conclusion, 5-bromopyrimidine-2-carboximidamide (CAS No. 2229075-57-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases. Ongoing studies are expected to provide more insights into the mechanisms underlying its biological activities and pave the way for its clinical application.